Cas no 2138095-45-9 (N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride)

• Product Name: N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride
• CAS No: 2138095-45-9
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6062393
• PubChem ID: 165490894
• Update Time: 2025-05-20

N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1154868
• N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride
• 2138095-45-9

• Inchi： 1S/C9H12ClNO2/c1-7(2)11(9(10)12)6-8-4-3-5-13-8/h3-5,7H,6H2,1-2H3
• InChI Key： XPJYPJBXUSSDIM-UHFFFAOYSA-N
• SMILES： ClC(N(CC1=CC=CO1)C(C)C)=O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride

Comprehensive Overview of N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride (CAS No. 2138095-45-9)

N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride (CAS No. 2138095-45-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbamoyl chloride derivative features a furan-2-ylmethyl group and an isopropyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound’s CAS No. 2138095-45-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in oncology and infectious disease research. Its furan ring contributes to enhanced binding affinity, while the carbamoyl chloride group offers reactivity for further functionalization. These attributes align with the industry’s demand for highly selective intermediates.

In the context of green chemistry, N-[(furan-2-yl)methyl]-N-(propan-2-yl)carbamoyl chloride has been evaluated for sustainable synthesis routes. With the rise of AI-driven drug design, computational tools predict its utility in structure-activity relationship (SAR) studies. Questions like “How to optimize the yield of CAS 2138095-45-9?” or “What are the applications of furan-based carbamoyl chlorides?” are trending in academic forums, underscoring its interdisciplinary appeal.

From a technical perspective, the compound’s stability under various pH conditions and solvent systems is a key focus. Analytical methods such as HPLC and NMR are commonly employed to characterize its purity, a critical factor for GMP-compliant production. Its compatibility with cross-coupling reactions further expands its utility in constructing complex heterocycles, a priority area in precision medicine.

Market trends indicate rising demand for CAS 2138095-45-9 in contract research organizations (CROs) due to its scalability. Regulatory guidelines emphasize proper handling to ensure safety, though it falls outside restricted categories. As bioisosteres gain traction, this compound’s furan-isopropyl combination offers a template for lead optimization, addressing challenges in drug bioavailability.

Future directions include exploring its role in catalysis and material science, particularly for polymeric coatings. The integration of machine learning in retrosynthetic analysis could unlock novel pathways for its deployment, answering queries like “Can 2138095-45-9 replace traditional acylating agents?” This positions the compound as a focal point for innovation in synthetic chemistry.